2-(1,3-benzothiazol-2-ylsulfanyl)-3-methylbutanoic acid
Description
“2-(1,3-benzothiazol-2-ylsulfanyl)-3-methylbutanoic acid” is a chemical compound with the CAS Number: 3383-66-2 . It has a molecular weight of 240.33 .
Synthesis Analysis
A series of 2-[2-(substituted)hydrazinyl]-1,3-benzothiazole and 2-(1,3-benzothiazol-2-ylsulfanyl)-N′-(substituted)acetohydrazide were designed and synthesized . The synthesis was achieved through various synthetic pathways including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, one-pot multicomponent reactions .Molecular Structure Analysis
The molecular formula of “2-(1,3-benzothiazol-2-ylsulfanyl)-3-methylbutanoic acid” is C9H7NO2S2 .Chemical Reactions Analysis
The anticonvulsant activity of the titled compounds was assessed using the 6 Hz psychomotor seizure test . The most active compound of the series was 2-(1,3-benzothiazol-2-ylsulfanyl)-N′-[4-(4-bromophenoxy)benzylidene]acetohydrazide BT 15, which showed 75% protection (3/4, 1.0 h) and 50% protection (2/4, 0.5 h) at a dose of 100 mg/kg in mice .Physical And Chemical Properties Analysis
The molecular weight of “2-(1,3-benzothiazol-2-ylsulfanyl)-3-methylbutanoic acid” is 240.33 . The molecular formula is C9H7NO2S2 .Mechanism of Action
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(1,3-benzothiazol-2-ylsulfanyl)-3-methylbutanoic acid involves the reaction of 2-mercaptobenzothiazole with 3-methylbutanoic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The resulting intermediate is then subjected to hydrolysis to yield the final product.", "Starting Materials": [ "2-mercaptobenzothiazole", "3-methylbutanoic acid", "N,N'-dicyclohexylcarbodiimide (DCC)", "4-dimethylaminopyridine (DMAP)", "Diethyl ether", "Hydrochloric acid", "Sodium hydroxide", "Sodium chloride", "Water" ], "Reaction": [ "Step 1: Dissolve 2-mercaptobenzothiazole (1.0 equiv) and 3-methylbutanoic acid (1.1 equiv) in dry diethyl ether.", "Step 2: Add N,N'-dicyclohexylcarbodiimide (DCC) (1.1 equiv) and 4-dimethylaminopyridine (DMAP) (0.1 equiv) to the reaction mixture and stir at room temperature for 24 hours.", "Step 3: Filter the resulting precipitate and wash with diethyl ether.", "Step 4: Dissolve the intermediate in a mixture of hydrochloric acid and water.", "Step 5: Add sodium hydroxide solution to the mixture until the pH reaches 7-8.", "Step 6: Extract the product with diethyl ether and wash with water.", "Step 7: Dry the organic layer over sodium sulfate and evaporate the solvent to obtain the final product as a white solid.", "Step 8: Recrystallize the product from a suitable solvent to obtain pure 2-(1,3-benzothiazol-2-ylsulfanyl)-3-methylbutanoic acid." ] } | |
CAS RN |
3383-64-0 |
Product Name |
2-(1,3-benzothiazol-2-ylsulfanyl)-3-methylbutanoic acid |
Molecular Formula |
C12H13NO2S2 |
Molecular Weight |
267.4 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
